2-(2,4-dichlorophenoxy)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H22Cl2N2O3/c20-15-3-4-18(17(21)10-15)26-13-19(24)22-11-14-5-7-23(8-6-14)12-16-2-1-9-25-16/h1-4,9-10,14H,5-8,11-13H2,(H,22,24)
• InChI Key: CCTMSQSHOFFHBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)CC3=CC=CO3
• Molecular Formula: C19H22Cl2N2O3
• Molecular Weight: 397.3 g/mol

Description

The compound contains a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. It also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds. The compound also has dichlorophenoxy and acetamide groups.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research on acetamide derivatives bearing heterocyclic cores like azinane and oxadiazole has been conducted to evaluate their antibacterial potentials. For instance, a study by Iqbal et al. (2017) synthesized some acetamide derivatives and screened them for antibacterial activity against various bacterial strains, including Salmonella typhi and Escherichia coli. The study found that certain derivatives exhibited significant antibacterial properties, suggesting their potential application in developing new antibacterial agents [Iqbal et al., 2017].

X-ray Powder Diffraction of Potential Pesticides

Olszewska et al. (2011) characterized N-derivatives of a related compound using X-ray powder diffraction, identifying these organic compounds as potential pesticides. This characterization provides essential data for understanding the crystalline structures of these compounds, which is crucial for their development and application in agriculture [Olszewska et al., 2011].